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Compound of Interest

Compound Name: BTK inhibitor 13

Cat. No.: B12427073 Get Quote

Essential Safety and Handling Guide for BTK
Inhibitor 13
This guide provides crucial safety and logistical information for laboratory personnel handling

BTK inhibitor 13 (also known as compound 8). Given the potent nature of this selective

Bruton's tyrosine kinase (BTK) inhibitor, adherence to strict safety protocols is paramount to

ensure the well-being of researchers and the integrity of experimental outcomes. This

document outlines personal protective equipment (PPE), operational procedures for safe

handling, and guidelines for disposal.

Chemical and Physical Properties
A summary of the key quantitative data for BTK inhibitor 13 is presented below. Due to the

limited publicly available specific toxicity data, researchers must treat this compound as

potentially hazardous.
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Property Value Reference

Molecular Formula C29H26FN5O3 [1]

Molecular Weight 511.55 g/mol [1]

CAS Number 2376726-26-8 [1][2]

IC50 (BTK) 1.2 nM [1][3]

Appearance Powder [1]

Storage (Powder) -20°C for up to 3 years [1]

Storage (In solvent) -80°C for up to 1 year [1]

Operational Plan: Safe Handling and Personal
Protective Equipment (PPE)
Given that specific occupational exposure limits (OELs) for BTK inhibitor 13 have not been

established, it is imperative to handle it as a potent compound. The following procedural steps

and PPE are mandatory to minimize exposure.

Engineering Controls and Workspace Preparation
Designated Work Area: All handling of BTK inhibitor 13, including weighing, reconstitution,

and aliquoting, must be conducted in a designated area, such as a certified chemical fume

hood or a powder containment hood, to prevent inhalation of the powdered form.

Ventilation: Ensure adequate ventilation in the laboratory. The designated fume hood should

have a verified face velocity of 80-120 feet per minute.

Cleanliness: The work surface should be covered with disposable absorbent bench paper. All

necessary equipment (e.g., micro-spatulas, weigh boats, vials, pipettes) should be placed

within the containment area before commencing work.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is crucial for minimizing direct contact with the compound.
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PPE Component Specifications and Protocol

Gloves

Double-gloving with nitrile gloves is required.

The outer gloves should be changed

immediately upon suspected contamination and

every 30-60 minutes during continuous work.

The inner gloves should be removed last.

Eye Protection

Chemical splash goggles or a full-face shield

must be worn at all times when handling the

compound in either solid or liquid form.

Lab Coat

A disposable, back-closing lab coat with long

sleeves and tight-fitting cuffs is mandatory. This

should be worn over personal clothing and

removed before leaving the designated work

area.

Respiratory Protection

For weighing and handling of the powder, a fit-

tested N95 or higher-rated respirator is

recommended to prevent inhalation of fine

particles.

Shoe Covers

Disposable shoe covers should be worn in the

designated handling area and removed before

exiting.

Experimental Protocol: Reconstitution of BTK Inhibitor
13
This protocol outlines the step-by-step procedure for safely preparing a stock solution of BTK
inhibitor 13.

Preparation:

Don all required PPE as specified in the table above.

Prepare the designated workspace in the chemical fume hood.
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Calculate the required amount of solvent (e.g., DMSO) needed to achieve the desired

stock concentration.

Weighing:

Place a weigh boat on a calibrated analytical balance inside the fume hood.

Carefully transfer the required amount of BTK inhibitor 13 powder to the weigh boat

using a clean micro-spatula. Avoid creating airborne dust.

Solubilization:

Transfer the weighed powder to an appropriate vial.

Using a calibrated pipette, add the calculated volume of solvent to the vial.

Securely cap the vial and vortex or sonicate until the compound is fully dissolved.

Aliquoting and Storage:

Aliquot the stock solution into smaller, clearly labeled vials to avoid repeated freeze-thaw

cycles.

Label each aliquot with the compound name, concentration, date, and your initials.

Store the aliquots at -80°C as recommended.[1]

Decontamination and Cleanup:

Wipe down all surfaces and equipment within the fume hood with a suitable deactivating

agent (e.g., a mild bleach solution followed by 70% ethanol), ensuring compatibility with

the surfaces.

Dispose of all contaminated disposable items (e.g., weigh boats, pipette tips, gloves,

bench paper) as hazardous chemical waste.

Disposal Plan
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Proper disposal of BTK inhibitor 13 and associated waste is critical to prevent environmental

contamination and accidental exposure.

Waste Segregation and Collection
Solid Waste: All disposable materials that have come into contact with BTK inhibitor 13
(e.g., gloves, weigh boats, pipette tips, contaminated bench paper) must be collected in a

dedicated, clearly labeled, and sealed hazardous waste container.

Liquid Waste: Unused or contaminated solutions of BTK inhibitor 13 should be collected in

a separate, sealed, and clearly labeled hazardous liquid waste container. Do not pour any

solutions containing this compound down the drain.

Sharps Waste: Needles, syringes, or any other contaminated sharps must be disposed of in

a designated sharps container for hazardous chemical waste.

Disposal Procedure
Labeling: Ensure all waste containers are accurately labeled with "Hazardous Waste," the full

chemical name "BTK inhibitor 13," and the approximate concentration and quantity.

Storage: Store waste containers in a designated, secure secondary containment area away

from general lab traffic until they are collected by the institution's environmental health and

safety (EHS) department.

Collection: Follow your institution's specific procedures for the collection and disposal of

chemical waste. Contact your EHS office for guidance on scheduling a pickup.

Signaling Pathway and Experimental Workflow
Bruton's Tyrosine Kinase (BTK) Signaling Pathway
BTK is a critical component of the B-cell receptor (BCR) signaling pathway, which is essential

for B-cell proliferation, differentiation, and survival.[4][5][6] Upon antigen binding to the BCR, a

cascade of phosphorylation events is initiated, leading to the activation of BTK.[4][7] Activated

BTK then phosphorylates downstream targets, ultimately activating transcription factors like

NF-κB, which promote cell survival and proliferation.[4][5] BTK inhibitors, such as BTK
inhibitor 13, block this pathway, leading to an anti-proliferative effect in B-cell malignancies.[4]
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Caption: The BTK signaling pathway and the inhibitory action of BTK inhibitor 13.

Experimental Workflow for Handling Potent Compounds
The logical flow for safely handling a potent compound like BTK inhibitor 13 in a research

setting involves a cyclical process of planning, execution, and decontamination, with safety

assessments at each stage.
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Caption: A cyclical workflow for the safe handling of potent research compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12427073?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

